N-[4-(benzyloxy)phenyl]-4,5-dimethoxy-2-nitrobenzamide

• IUPAC Name: 4,5-dimethoxy-2-nitro-N-(4-phenylmethoxyphenyl)benzamide
• InChI: InChI=1S/C22H20N2O6/c1-28-20-12-18(19(24(26)27)13-21(20)29-2)22(25)23-16-8-10-17(11-9-16)30-14-15-6-4-3-5-7-15/h3-13H,14H2,1-2H3,(H,23,25)
• InChI Key: HDRYWKMUNVTWHG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)NC2=CC=C(C=C2)OCC3=CC=CC=C3)[N+](=O)[O-])OC
• Molecular Formula: C22H20N2O6
• Molecular Weight: 408.4 g/mol

Description

N-[4-(benzyloxy)phenyl]-4,5-dimethoxy-2-nitrobenzamide, also known as BPNB, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BPNB is a member of the nitrobenzamide family and is known for its ability to selectively inhibit the activity of protein kinase CK2, an enzyme that plays a crucial role in cell growth and proliferation.

Mechanism of Action

N-[4-(benzyloxy)phenyl]-4,5-dimethoxy-2-nitrobenzamide exerts its inhibitory effect on CK2 by binding to the ATP-binding site of the enzyme. This binding prevents the transfer of phosphate groups to target proteins, leading to the inhibition of CK2 activity. N-[4-(benzyloxy)phenyl]-4,5-dimethoxy-2-nitrobenzamide has been shown to be a selective inhibitor of CK2, as it does not affect the activity of other protein kinases.
Biochemical and Physiological Effects:
N-[4-(benzyloxy)phenyl]-4,5-dimethoxy-2-nitrobenzamide has been shown to affect various cellular processes, including cell growth, differentiation, and apoptosis. In cancer cells, N-[4-(benzyloxy)phenyl]-4,5-dimethoxy-2-nitrobenzamide has been shown to induce cell cycle arrest and apoptosis, leading to reduced cell viability. Moreover, N-[4-(benzyloxy)phenyl]-4,5-dimethoxy-2-nitrobenzamide has been shown to affect the DNA repair process, leading to increased sensitivity to DNA-damaging agents. In addition, N-[4-(benzyloxy)phenyl]-4,5-dimethoxy-2-nitrobenzamide has been shown to affect the transcriptional regulation of genes involved in various cellular processes.

Advantages and Limitations for Lab Experiments

N-[4-(benzyloxy)phenyl]-4,5-dimethoxy-2-nitrobenzamide has several advantages for lab experiments, including its selectivity for CK2 and its ability to affect various cellular processes. However, N-[4-(benzyloxy)phenyl]-4,5-dimethoxy-2-nitrobenzamide has some limitations, including its relatively low solubility in aqueous solutions and its potential toxicity to cells at high concentrations.

Future Directions

There are several future directions for research on N-[4-(benzyloxy)phenyl]-4,5-dimethoxy-2-nitrobenzamide. One direction is to investigate the potential therapeutic applications of N-[4-(benzyloxy)phenyl]-4,5-dimethoxy-2-nitrobenzamide in cancer treatment. Another direction is to study the role of CK2 in other cellular processes, such as autophagy and immune response. Moreover, further research is needed to optimize the synthesis method of N-[4-(benzyloxy)phenyl]-4,5-dimethoxy-2-nitrobenzamide and to develop more potent and selective CK2 inhibitors.

Synthesis Methods

The synthesis of N-[4-(benzyloxy)phenyl]-4,5-dimethoxy-2-nitrobenzamide involves a series of reactions that start with the reaction of 4-benzyloxyaniline with 4,5-dimethoxy-2-nitrobenzoyl chloride in the presence of a base. The intermediate product is then treated with trifluoroacetic acid to remove the benzyl protecting group, resulting in the formation of N-[4-(benzyloxy)phenyl]-4,5-dimethoxy-2-nitrobenzamide. The overall yield of this synthesis method is approximately 40-50%.

Scientific Research Applications

N-[4-(benzyloxy)phenyl]-4,5-dimethoxy-2-nitrobenzamide has been widely used in scientific research to investigate the role of CK2 in various cellular processes. CK2 is a ubiquitous protein kinase that is involved in many signaling pathways, including cell proliferation, differentiation, and apoptosis. By selectively inhibiting CK2 activity, N-[4-(benzyloxy)phenyl]-4,5-dimethoxy-2-nitrobenzamide has been shown to affect cell growth and survival in various cancer cell lines. Moreover, N-[4-(benzyloxy)phenyl]-4,5-dimethoxy-2-nitrobenzamide has been used to study the role of CK2 in other cellular processes, such as DNA repair and transcriptional regulation.